Cas no 1256810-54-4 (Methyl 3-bromo-4-fluoropicolinate)

• Product Name: Methyl 3-bromo-4-fluoropicolinate
• CAS No: 1256810-54-4
• MF: C₇H₅BrFNO₂
• MW: 234.0225045681
• CID: 4799901
• Update Time: 2025-06-09

Methyl 3-bromo-4-fluoropicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-fluoropicolinate

• Inchi： 1S/C7H5BrFNO2/c1-12-7(11)6-5(8)4(9)2-3-10-6/h2-3H,1H3
• InChI Key： DUOKCIKUUJVQQA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CN=C1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-4-fluoropicolinate

Methyl 3-bromo-4-fluoropicolinate (CAS No. 1256810-54-4): An Overview of Its Properties, Synthesis, and Applications

Methyl 3-bromo-4-fluoropicolinate (CAS No. 1256810-54-4) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique combination of bromine and fluorine substituents on a picolinate scaffold, making it a valuable building block for the synthesis of various bioactive molecules.

The chemical structure of Methyl 3-bromo-4-fluoropicolinate consists of a pyridine ring with a bromine atom at the 3-position and a fluorine atom at the 4-position, with a methyl ester group attached to the carboxylic acid functionality at the 6-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, which are crucial for its diverse applications in both academic and industrial settings.

In terms of synthesis, Methyl 3-bromo-4-fluoropicolinate can be prepared through several routes. One common method involves the bromination and fluorination of picolinic acid followed by esterification with methanol. Another approach involves the direct coupling of a brominated pyridine derivative with a fluorinated reagent, followed by esterification. These synthetic strategies have been extensively studied and optimized to achieve high yields and purity levels, making Methyl 3-bromo-4-fluoropicolinate readily accessible for further applications.

The physical properties of Methyl 3-bromo-4-fluoropicolinate include its melting point, boiling point, and solubility in various solvents. These properties are essential for its handling and storage in laboratory settings. For instance, its solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for use in solution-phase reactions. Additionally, its stability under different conditions is crucial for maintaining its integrity during long-term storage and transportation.

In the realm of medicinal chemistry, Methyl 3-bromo-4-fluoropicolinate has shown promise as a key intermediate in the synthesis of potential therapeutic agents. Recent studies have explored its use in the development of novel drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The presence of bromine and fluorine substituents can significantly influence the pharmacological properties of the final compounds, such as their potency, selectivity, and bioavailability.

One notable application of Methyl 3-bromo-4-fluoropicolinate is in the synthesis of inhibitors for specific enzymes involved in disease pathways. For example, researchers have utilized this compound to develop inhibitors for kinases, which are key targets in cancer therapy. The bromine substituent can enhance the binding affinity of these inhibitors to their target enzymes, while the fluorine substituent can improve their metabolic stability and reduce off-target effects.

Beyond its use in drug discovery, Methyl 3-bromo-4-fluoropicolinate has also found applications in other areas of chemical research. Its unique electronic properties make it an attractive candidate for use in materials science, particularly in the development of functional materials with enhanced electronic or optical properties. Additionally, its reactivity with various nucleophiles makes it a useful reagent in organic synthesis for constructing complex molecular architectures.

The safety profile of Methyl 3-bromo-4-fluoropicolinate is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and disposing of waste materials according to established guidelines.

In conclusion, Methyl 3-bromo-4-fluoropicolinate (CAS No. 1256810-54-4) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique chemical structure and properties make it an invaluable tool for researchers working on drug discovery, materials science, and organic synthesis. As ongoing research continues to uncover new applications and optimize synthetic methods, the importance of this compound is likely to grow even further.